Cas no 1263376-10-8 (2-Methyl-3-trifluoromethylphenylthiourea)

• Product Name: 2-Methyl-3-trifluoromethylphenylthiourea
• CAS No: 1263376-10-8
• MF: C₉H₉F₃N₂S
• MW: 234.241370916367
• MDL: MFCD18379871
• CID: 4584093
• Update Time: 2025-05-23

2-Methyl-3-trifluoromethylphenylthiourea Chemical and Physical Properties

Names and Identifiers

• [2-methyl-3-(trifluoromethyl)phenyl]thiourea
• 2-Methyl-3-trifluoromethylphenylthiourea

• MDL： MFCD18379871
• Inchi： 1S/C9H9F3N2S/c1-5-6(9(10,11)12)3-2-4-7(5)14-8(13)15/h2-4H,1H3,(H3,13,14,15)
• InChI Key： XYUMJKDINXYQQC-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(C(F)(F)F)=C1C)C(N)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 2-Methyl-3-trifluoromethylphenylthiourea

2-Methyl-3-trifluoromethylphenylthiourea (CAS No. 1263376-10-8): A Comprehensive Overview

The compound 2-Methyl-3-trifluoromethylphenylthiourea (CAS No. 1263376-10-8) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thioureas, which are well-known for their versatile properties and wide-ranging uses in organic synthesis, material science, and drug discovery. The phenylthiourea core of this molecule is further substituted with a methyl group at the 2-position and a trifluoromethyl group at the 3-position, imparting unique electronic and steric characteristics that make it a valuable compound in contemporary research.

Recent studies have highlighted the importance of substituted phenylthioureas in the development of novel materials with tailored properties. The presence of the trifluoromethyl group significantly enhances the electron-withdrawing effects, which can influence the reactivity and stability of the molecule. This makes 2-Methyl-3-trifluoromethylphenylthiourea an attractive candidate for applications in fields such as catalysis, sensors, and advanced materials. Researchers have also explored its potential as a precursor for synthesizing other complex organic molecules, leveraging its reactivity under specific reaction conditions.

In terms of synthesis, 2-Methyl-3-trifluoromethylphenylthiourea can be prepared through various routes, including nucleophilic substitution and condensation reactions. One common method involves the reaction of 2-methyl-3-trifluoromethylbenzothioamide with suitable alkylating agents or through the direct condensation of thiourea derivatives with substituted benzaldehydes. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have further streamlined these processes, enabling higher yields and improved selectivity.

The structural features of 2-Methyl-3-trifluoromethylphenylthiourea make it an ideal candidate for exploring its biological activity. Preliminary studies suggest that this compound exhibits moderate to high activity against certain enzymes, making it a promising lead compound in drug discovery programs. Additionally, its ability to form stable complexes with metal ions has led to investigations into its potential use in chelation therapy and metalloenzyme inhibition.

From an environmental perspective, understanding the degradation pathways of 2-Methyl-3-trifluoromethylphenylthiourea is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes hydrolysis under specific pH conditions to yield less harmful byproducts. This information is vital for ensuring sustainable practices in its production and disposal.

In conclusion, 2-Methyl-3-trifluoromethylphenylthiourea (CAS No. 1263376-10-8) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future scientific endeavors. As research continues to uncover new facets of this molecule, its role in advancing technology and medicine is expected to grow significantly.